4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95%
Overview
Description
4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid (FMB) is a synthetic organic compound that has a wide range of applications in scientific research. It is a versatile compound that has been used in a variety of laboratory experiments, ranging from drug design and development to biomedical research. FMB has a high degree of structural and functional similarity to other compounds in the phenylbenzoic acid family, making it an important resource for research and development.
Mechanism of Action
4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% is an organic compound that is capable of binding to various proteins and enzymes in the body. It is believed that 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% binds to these proteins and enzymes by forming hydrogen bonds with them. This binding has been shown to alter the function of the proteins and enzymes, which can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of various drugs. Additionally, 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% has been shown to inhibit the enzyme xanthine oxidase, which is involved in the metabolism of uric acid. 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% has also been shown to inhibit the enzyme lipoxygenase, which is involved in the metabolism of fatty acids.
Advantages and Limitations for Lab Experiments
4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% has many advantages for use in laboratory experiments. It is a relatively stable compound, making it easy to store and handle. It is also a relatively inexpensive compound, making it an attractive option for research and development. However, 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% also has some limitations. It is a highly reactive compound, which means that it can react with other compounds in the environment, leading to contamination of the sample. Additionally, 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% is a highly toxic compound, and should be handled with caution in the laboratory.
Future Directions
4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% has many potential applications in the future. It could be used in the development of new drugs or therapies, as a catalyst in the synthesis of new materials, or as a reagent in the synthesis of other organic compounds. Additionally, 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% could be used in the development of new imaging techniques or diagnostic tools. Finally, 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% could be used in the development of new tools for the study of biochemical and physiological processes.
Synthesis Methods
4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% can be synthesized in a variety of ways, with the most common method being the Friedel-Crafts alkylation of 4-fluoro-2-methylbenzoic acid with 3-fluoro-4-methylphenyl bromide. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, and requires a catalyst, such as aluminum chloride, to facilitate the reaction. The reaction is typically carried out at room temperature and yields a product with a purity of 95%.
Scientific Research Applications
4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate in drug design and development, as a model compound for biochemical and physiological studies, and as a reagent in organic synthesis. 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% has also been used in the synthesis of various organic compounds, such as dyes and pharmaceuticals. Additionally, 4-Fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95% has been used as a catalyst in the synthesis of other organic compounds, such as polymers and nanomaterials.
properties
IUPAC Name |
4-fluoro-2-(3-fluoro-4-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O2/c1-8-2-3-9(6-13(8)16)12-7-10(15)4-5-11(12)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSKHOOLDVMLECV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=C(C=CC(=C2)F)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689279 |
Source
|
| Record name | 3',5-Difluoro-4'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689279 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262005-79-7 |
Source
|
| Record name | 3',5-Difluoro-4'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689279 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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